Cas no 118769-17-8 (2,8-dimethoxy-5,11-bis(4-methoxyphenyl)-6,12-diphenyltetracene)

• Product Name: 2,8-dimethoxy-5,11-bis(4-methoxyphenyl)-6,12-diphenyltetracene
• CAS No: 118769-17-8
• MF: C₄₆H₃₆O₄
• MW: 652.775652885437
• CID: 2615899
• PubChem ID: 23574141
• Update Time: 2025-04-21

2,8-dimethoxy-5,11-bis(4-methoxyphenyl)-6,12-diphenyltetracene Chemical and Physical Properties

Names and Identifiers

• 2,8-dimethoxy-5,11-bis(4-methoxyphenyl)-6,12-diphenyltetracene
• SCHEMBL13499841
• 118769-17-8
• DTXSID20635030

• Inchi： 1S/C46H36O4/c1-47-33-19-15-31(16-20-33)41-37-25-23-35(49-3)27-39(37)44(30-13-9-6-10-14-30)46-42(32-17-21-34(48-2)22-18-32)38-26-24-36(50-4)28-40(38)43(45(41)46)29-11-7-5-8-12-29/h5-28H,1-4H3
• InChI Key： YUTIOTAANBGJMB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C(=C1)C(C1C=CC=CC=1)=C1C(C3C=CC(=CC=3)OC)=C3C=CC(=CC3=C(C3C=CC=CC=3)C1=C2C1C=CC(=CC=1)OC)OC

Computed Properties

• Exact Mass: 652.26135963Da
• Monoisotopic Mass: 652.26135963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 36.9Ų